Cas no 2001919-63-5 (2-methanesulfonyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanenitrile)

• Product Name: 2-methanesulfonyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanenitrile
• CAS No: 2001919-63-5
• MF: C₆H₇N₅O₃S
• MW: 229.216478586197
• CID: 5895318
• PubChem ID: 165483880
• Update Time: 2025-06-29

2-methanesulfonyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanenitrile
• EN300-1127742
• 2001919-63-5

• Inchi： 1S/C6H7N5O3S/c1-11-9-6(8-10-11)5(12)4(3-7)15(2,13)14/h4H,1-2H3
• InChI Key： CNYXFZPQQYZVCE-UHFFFAOYSA-N
• SMILES： S(C)(C(C#N)C(C1N=NN(C)N=1)=O)(=O)=O

Computed Properties

• Exact Mass: 229.02696028g/mol
• Monoisotopic Mass: 229.02696028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 127Ų

Additional information on 2-methanesulfonyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanenitrile

Professional Introduction to Compound with CAS No. 2001919-63-5 and Product Name: 2-methanesulfonyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanenitrile

The compound with the CAS number 2001919-63-5 and the product name 2-methanesulfonyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a methanesulfonyl group and a 2H-1,2,3,4-tetrazole moiety makes it a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The tetrazole ring is known for its biological activity and has been incorporated into numerous drug molecules due to its ability to modulate biological pathways effectively. In particular, the 2-methyl-2H-1,2,3,4-tetrazol-5-yl substituent in this compound adds a layer of complexity that could enhance its pharmacological properties. This substitution pattern is particularly interesting because it can influence both the electronic and steric properties of the molecule, potentially leading to improved binding affinity and selectivity.

The 3-oxopropanenitrile moiety is another key feature of this compound that contributes to its unique chemical profile. This group is known for its ability to participate in hydrogen bonding interactions, which can be crucial for the design of drugs that require specific interactions with biological targets. The combination of these structural elements suggests that this compound may exhibit a range of biological activities that could make it valuable in the development of new therapeutic agents.

Current research in pharmaceutical chemistry is increasingly focused on identifying novel compounds with improved pharmacokinetic properties. The methanesulfonyl group in this compound can influence solubility and metabolic stability, making it an important factor to consider when evaluating its potential as a drug candidate. Additionally, the presence of multiple functional groups provides opportunities for further chemical modification, allowing for the optimization of its biological activity.

In vitro studies have begun to explore the potential applications of this compound. Initial experiments have shown promising results in terms of its interaction with various biological targets. The tetrazole ring has been found to be particularly effective in modulating enzyme activity, which could make this compound useful in treating conditions associated with enzymatic dysregulation. Furthermore, the 3-oxopropanenitrile group has demonstrated potential in interactions with nucleic acids, suggesting possible applications in anticancer therapies.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques are being employed to introduce the necessary functional groups while maintaining structural integrity. These techniques include palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, which are well-suited for constructing complex heterocyclic frameworks.

One of the most exciting aspects of this compound is its potential for further development into a lead molecule for new drugs. The combination of structural features such as the methanesulfonyl, tetrazole, and 3-oxopropanenitrile groups provides a rich scaffold for medicinal chemists to explore. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced biological activity.

Future studies will focus on elucidating the mechanism of action of this compound and identifying any potential side effects or toxicities. Detailed pharmacokinetic studies will be essential to understand how the body processes this molecule and how it interacts with other drugs or substrates. Additionally, preclinical studies will be necessary to assess its safety and efficacy before moving into human trials.

The development of new therapeutic agents is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing molecules with the desired properties, while biologists provide insights into their biological activity. Pharmacologists work to translate these findings into effective treatments for patients. This interdisciplinary approach is essential for bringing new drugs from discovery to market efficiently.

In conclusion, the compound with CAS number 2001919-63-5 and product name 2-methanesulfonyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanenitrile represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it an exciting candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.